Cas no 1248033-79-5 (2-Isopentyl-4-methylpyrimidine-5-carboxylic acid)
2-Isopentyl-4-methylpyrimidine-5-carboxylic acid is a pyrimidine derivative with a carboxyl functional group at the 5-position, offering versatility in synthetic organic chemistry and pharmaceutical applications. Its structural features, including the isopentyl and methyl substituents, enhance lipophilicity, making it a valuable intermediate for drug design, particularly in modifying pharmacokinetic properties. The carboxylic acid moiety allows for further derivatization via esterification, amidation, or other coupling reactions, facilitating the development of targeted bioactive compounds. This compound is characterized by its stability and compatibility with standard reaction conditions, making it suitable for research in medicinal chemistry and material science. Its precise synthesis and purity are critical for reproducibility in advanced applications.
1248033-79-5 structure
Product Name:2-Isopentyl-4-methylpyrimidine-5-carboxylic acid
CAS No:1248033-79-5
MF:C11H16N2O2
MW:208.256942749023
CID:5272812
Update Time:2025-10-17
2-Isopentyl-4-methylpyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Isopentyl-4-methylpyrimidine-5-carboxylic acid
- 4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid
- 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-methylbutyl)-
-
- Inchi： 1S/C11H16N2O2/c1-7(2)4-5-10-12-6-9(11(14)15)8(3)13-10/h6-7H,4-5H2,1-3H3,(H,14,15)
- InChI Key： SSGKYJMRTOWLEY-UHFFFAOYSA-N
- SMILES： OC(C1C=NC(CCC(C)C)=NC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 219
- XLogP3: 2.1
- Topological Polar Surface Area: 63.1
2-Isopentyl-4-methylpyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-685924-0.05g |
4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid |
1248033-79-5 | 0.05g |
$768.0 | 2023-05-26 | ||
| Enamine | EN300-685924-0.1g |
4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid |
1248033-79-5 | 0.1g |
$804.0 | 2023-05-26 | ||
| Enamine | EN300-685924-0.25g |
4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid |
1248033-79-5 | 0.25g |
$840.0 | 2023-05-26 | ||
| Enamine | EN300-685924-0.5g |
4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid |
1248033-79-5 | 0.5g |
$877.0 | 2023-05-26 | ||
| Enamine | EN300-685924-1.0g |
4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid |
1248033-79-5 | 1g |
$914.0 | 2023-05-26 | ||
| Enamine | EN300-685924-2.5g |
4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid |
1248033-79-5 | 2.5g |
$1791.0 | 2023-05-26 | ||
| Enamine | EN300-685924-5.0g |
4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid |
1248033-79-5 | 5g |
$2650.0 | 2023-05-26 | ||
| Enamine | EN300-685924-10.0g |
4-methyl-2-(3-methylbutyl)pyrimidine-5-carboxylic acid |
1248033-79-5 | 10g |
$3929.0 | 2023-05-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361051-50mg |
2-Isopentyl-4-methylpyrimidine-5-carboxylic acid |
1248033-79-5 | 98% | 50mg |
￥19353.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1361051-100mg |
2-Isopentyl-4-methylpyrimidine-5-carboxylic acid |
1248033-79-5 | 98% | 100mg |
￥18813.00 | 2024-08-09 |
2-Isopentyl-4-methylpyrimidine-5-carboxylic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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